Cas no 1443500-15-9 ((2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine)
(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine
-
- MDL: MFCD31639572
- Inchi: 1S/C9H11BrN4O/c1-6(11)5-15-9-3-2-8-12-4-7(10)14(8)13-9/h2-4,6H,5,11H2,1H3/t6-/m0/s1
- InChI Key: ALPRWRDXDZWBGF-LURJTMIESA-N
- SMILES: C(OC1=NN2C(Br)=CN=C2C=C1)[C@@H](N)C
(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 212140-2.500g |
(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine, 95% |
1443500-15-9 | 95% | 2.500g |
$1898.00 | 2023-09-07 |
(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine
Research Briefing on (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine (CAS: 1443500-15-9)
Recent studies have highlighted the growing interest in (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine (CAS: 1443500-15-9) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazo[1,2-b]pyridazine scaffold, has shown potential in targeting specific biological pathways, making it a subject of extensive research for therapeutic applications. The following briefing provides an overview of the latest findings, methodologies, and implications associated with this compound.
The primary focus of recent research has been on elucidating the pharmacological properties and mechanisms of action of (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine. Studies have demonstrated its efficacy as a modulator of key enzymatic processes, particularly in the context of kinase inhibition. For instance, in vitro assays have revealed its selective binding affinity towards certain protein kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. These findings are particularly relevant for diseases such as cancer and inflammatory disorders, where kinase dysregulation plays a critical role.
In addition to its kinase inhibitory activity, (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine has been investigated for its pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's favorable bioavailability and metabolic stability, which are essential attributes for further drug development. Furthermore, computational modeling and structure-activity relationship (SAR) analyses have been employed to optimize its chemical structure for enhanced potency and selectivity.
Another significant area of research involves the synthesis and structural modification of (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine. Recent synthetic routes have focused on improving yield and scalability, while maintaining the compound's chiral purity. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to achieve these objectives. These developments are crucial for ensuring the compound's availability for preclinical and clinical studies.
In conclusion, (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine (CAS: 1443500-15-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable asset for the development of novel therapeutics. Future research should focus on advancing its preclinical evaluation and exploring its potential in combination therapies. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.
1443500-15-9 ((2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)